Cas no 26264-35-7 (D-glucitol tristearate)

• Product Name: D-glucitol tristearate
• CAS No: 26264-35-7
• MF: C₆₀H₁₁₆O₉
• MW: 981.557661056519
• CID: 914371
• PubChem ID: 73759949
• Update Time: 2025-04-19

D-glucitol tristearate Chemical and Physical Properties

Names and Identifiers

• D-glucitol tristearate
• [(2S,3S,4R,5R)-4,5,6-trihydroxy-2,3-di(octadecanoyloxy)hexyl] octadecanoate
• 26264-35-7
• EINECS 247-559-9
• BDQRVGGFQXINNW-RYNSOKOISA-N

• Inchi： 1S/C60H116O9/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(63)67-53-55(68-57(64)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)60(59(66)54(62)52-61)69-58(65)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h54-55,59-62,66H,4-53H2,1-3H3/t54-,55+,59+,60+/m0/s1
• InChI Key： BDQRVGGFQXINNW-RYNSOKOISA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)[C@@H]([C@@H]([C@H](CO)O)O)[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 980.86193527g/mol
• Monoisotopic Mass: 980.86193527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 69
• Rotatable Bond Count: 59
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.3
• Topological Polar Surface Area: 140Ų